Cas no 93366-89-3 (7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine)

7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine structure
93366-89-3 structure
Product Name:7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine
CAS No:93366-89-3
MF:C11H13N3O3
MW:235.239222288132
CID:5064781
Update Time:2026-03-01

7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine
    • 7H-Pyrrolo[2,3-d]pyrimidine, 7-(2-deoxy-beta-D-erythro-pentofuranosyl)-
    • 7-(2-Deoxy-β-D-erythro-pentofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine (ACI)
    • D
    • 2′-Deoxy-7-deazanebularine
    • 7-Deaza-2′-deoxynebularine
    • Inchi: 1S/C11H13N3O3/c15-5-9-8(16)3-10(17-9)14-2-1-7-4-12-6-13-11(7)14/h1-2,4,6,8-10,15-16H,3,5H2/t8-,9+,10+/m0/s1
    • InChI Key: AEQRATFTZKRUBX-IVZWLZJFSA-N
    • SMILES: C([C@@H]1[C@@H](O)C[C@H](N2C=CC3C=NC=NC2=3)O1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 279
  • XLogP3: 0
  • Topological Polar Surface Area: 80.4

7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine Production Method

Production Method 1

Reaction Conditions
Reference
Synthesis of 2'-deoxyribofuranosides of 7H-pyrrolo[2,3-d]pyrimidine: effect of the C-2 substituents on the fluorescence
Seela, Frank; Steker, Herbert, Liebigs Annalen der Chemie, 1984, (10), 1719-30

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  30 min, rt
Reference
Interaction of Human DNA Polymerase α and DNA Polymerase I from Bacillus stearothermophilus with Hypoxanthine and 8-Oxoguanine Nucleotides
Patro, Jennifer N.; Urban, Milan; Kuchta, Robert D., Biochemistry, 2009, 48(34), 8271-8278

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Hydrogen Catalysts: Palladium Solvents: Ethanol ,  Water
Reference
Synthesis and biological activity of certain 6-substituted and 2,6-disubstituted 2'-deoxytubercidins prepared via the stereospecific sodium salt glycosylation procedure
Cottam, Howard B.; Kazimierczuk, Zygmunt; Geary, Stewart; McKernan, Patricia A.; Revankar, Ganapathi R.; et al, Journal of Medicinal Chemistry, 1985, 28(10), 1461-7

7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine Raw materials

7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine Preparation Products

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